Cas no 1145716-50-2 (5-Hydroxy-4-isopropyl-2-methoxybenzoic acid)

• Product Name: 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid
• CAS No: 1145716-50-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 3167091
• PubChem ID: 84819508
• Update Time: 2025-10-10

5-Hydroxy-4-isopropyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1145716-50-2
• 5-Hydroxy-4-isopropyl-2-methoxybenzoicacid
• 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid
• DB-118455

• Inchi： 1S/C11H14O4/c1-6(2)7-5-10(15-3)8(11(13)14)4-9(7)12/h4-6,12H,1-3H3,(H,13,14)
• InChI Key： MTMMDWHKUPFJRR-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(=C(C=1)C(C)C)O

Computed Properties

• Exact Mass: 210.08920892Da
• Monoisotopic Mass: 210.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid

Introduction to 5-Hydroxy-4-isopropyl-2-methoxybenzoic Acid (CAS No. 1145716-50-2)

5-Hydroxy-4-isopropyl-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1145716-50-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This benzoic acid derivative features a unique combination of hydroxyl, isopropyl, and methoxy substituents, which endow it with distinct chemical properties and potential biological activities. The compound’s molecular structure not only makes it a subject of academic interest but also opens avenues for its exploration in drug discovery and therapeutic applications.

The chemical formula of 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid can be represented as C₁₁H₁₄O₄, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of multiple functional groups—specifically the hydroxyl (-OH) group at the 5-position, the isopropyl (-CH(CH₃)₂) group at the 4-position, and the methoxy (-OCH₃) group at the 2-position—contributes to its complex reactivity and interaction with biological systems. These substituents not only influence its solubility and stability but also play a crucial role in modulating its pharmacological effects.

In recent years, there has been growing interest in natural product-inspired compounds due to their potential as lead molecules in drug development. 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid shares structural similarities with certain phytochemicals found in plants, which have been traditionally used for medicinal purposes. The hydroxyl and methoxy groups in particular are common motifs in many bioactive natural products, suggesting that this compound may exhibit similar pharmacological properties.

One of the most compelling aspects of 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid is its potential role as an intermediate in synthesizing more complex molecules. Its aromatic core provides a versatile scaffold for further functionalization, enabling chemists to design derivatives with enhanced or tailored biological activities. This characteristic makes it particularly valuable in medicinal chemistry research, where novel compounds are constantly being sought to address unmet medical needs.

Recent studies have begun to explore the biological profile of 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid, revealing promising preliminary findings. Research indicates that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The hydroxyl group, in particular, is known to participate in redox reactions, making it a key player in such mechanisms.

Additionally, preliminary pharmacokinetic studies suggest that 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for any potential therapeutic agent. These findings are encouraging and warrant further investigation into its absorption, distribution, metabolism, excretion (ADME) properties to better understand its behavior within biological systems.

The synthesis of 5-Hydroxy-4-isopropyl-2-methoxybenzoic acid presents an interesting challenge for organic chemists due to the need to introduce multiple substituents at specific positions on the benzene ring. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have provided new tools for streamlining these processes, making it more feasible to produce this compound on a larger scale for research purposes.

In conclusion,5-Hydroxy-4-isopropyl-2-methoxybenzoic acid (CAS No. 1145716-50-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity suggest that it could serve as a valuable scaffold or intermediate in the development of new drugs. As research continues to uncover more about its properties and potential applications,5-Hydroxy-4-isopropyl-2-methoxybenzoic acid is poised to play an increasingly important role in advancing our understanding of bioactive molecules and their therapeutic implications.